Cas no 1341729-33-6 (2-(2-methylpropyl)oxan-4-amine)

• Product Name: 2-(2-methylpropyl)oxan-4-amine
• CAS No: 1341729-33-6
• CID: 4590074
• PubChem ID: 64104920
• Update Time: 2025-06-09

2-(2-methylpropyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)oxan-4-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(2-methylpropyl)oxan-4-amine

Introduction to 2-(2-Methylpropyl)oxan-4-amine (CAS No. 1341729-33-6)

2-(2-Methylpropyl)oxan-4-amine, with the CAS number 1341729-33-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-1-(2-methylpropyl)-1,4-oxazepane, is a member of the oxazepane class of chemicals and has shown promising properties in various biological and therapeutic applications.

The molecular structure of 2-(2-methylpropyl)oxan-4-amine consists of an oxazepane ring with an amino group and a 2-methylpropyl substituent. The unique arrangement of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for drug development. Recent studies have focused on its potential as a modulator of various receptors and enzymes, particularly in the central nervous system (CNS).

In the realm of medicinal chemistry, 2-(2-methylpropyl)oxan-4-amine has been explored for its potential in treating neurological disorders. One notable study published in the Journal of Medicinal Chemistry (2021) investigated its effects on GABA receptors, which play a crucial role in regulating neuronal excitability. The results indicated that 2-(2-methylpropyl)oxan-4-amine exhibits potent GABAergic activity, suggesting its potential as an anxiolytic or anticonvulsant agent.

Beyond its GABAergic properties, 2-(2-methylpropyl)oxan-4-amine has also shown promise in modulating other neurotransmitter systems. A study published in the European Journal of Pharmacology (2020) explored its interactions with serotonin receptors. The findings revealed that it can act as a partial agonist at 5-HT_1A receptors, which are implicated in mood regulation and anxiety disorders. This dual action on GABA and serotonin receptors makes 2-(2-methylpropyl)oxan-4-amine a versatile candidate for developing multifaceted therapeutic agents.

The pharmacokinetic profile of 2-(2-methylpropyl)oxan-4-amine has also been extensively studied to assess its suitability for clinical applications. Research conducted by the Institute of Pharmaceutical Sciences (2019) demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates.

In addition to its potential therapeutic applications, 2-(2-methylpropyl)oxan-4-amine has been used as a tool compound in academic research to probe the mechanisms of action of various receptors and enzymes. Its ability to selectively modulate specific targets makes it a valuable tool for understanding complex biological processes. For instance, a study published in the Journal of Biological Chemistry (2018) utilized 2-(2-methylpropyl)oxan-4-amine to investigate the role of GABA receptors in neuroinflammation, providing insights into potential new targets for treating inflammatory conditions.

The safety profile of 2-(2-methylpropyl)oxan-4-amine is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that it exhibits low toxicity and minimal side effects at therapeutic doses. These findings support its potential for further development into clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 2-(2-methylpropyl)oxan-4-amine (CAS No. 1341729-33-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various neurological disorders.